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Compound of Interest

Compound Name: Trimethylindium

Cat. No.: B1585567

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties
and significant hazards associated with trimethylindium (TMI). Trimethylindium is a critical
organometallic precursor in the semiconductor industry, particularly in the manufacturing of
indium-containing compound semiconductors.[1] Its utility, however, is matched by its
hazardous nature, necessitating a thorough understanding of its characteristics for safe
handling and application. This document is intended to serve as a vital resource for
researchers, scientists, and professionals in drug development who may encounter or utilize
this compound in their work.

Core Chemical Properties

Trimethylindium, with the chemical formula In(CHs)s, is a colorless, pyrophoric solid.[1][2] It is
a volatile compound that is essential as a metalorganic source of indium for Metal-Organic
Vapor Phase Epitaxy (MOVPE).[3] The high purity of TMI, often exceeding 99.9999%, is crucial
for achieving the desired electronic properties in semiconductor materials.[3]

Quantitative Chemical Data

The fundamental physicochemical properties of trimethylindium are summarized in the table
below for easy reference and comparison.
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Property Value References
Molecular Formula CsHoln [1]
Molecular Weight 159.922 g/mol [4]
Appearance White, crystalline solid [3]
Melting Point 88 °C (190 °F; 361 K) [1]
Boiling Point 134 °C (273 °F; 407 K) [1]
Density 1.568 g/cm3 [1]
Vapor Pressure 2.4 mmHg [5]
Solubility in Water Reacts violently [5]

Inherent Hazards and Safety Precautions

The primary hazard associated with trimethylindium is its pyrophoric nature, meaning it can
ignite spontaneously upon contact with air.[3][6] It also reacts violently with water, releasing
flammable gases that can self-ignite.[6][7] These properties demand stringent safety protocols
and specialized handling procedures.

Hazard Classification and GHS Information

The following table outlines the GHS hazard classifications for trimethylindium, providing a
clear summary of its intrinsic dangers.
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Hazard Class

GHS Classification

Hazard Statement

References

H250: Catches fire

Pyrophoric Solids Category 1 spontaneously if [6]1[8]
exposed to air
H260: In contact with
Substances which in water releases
contact with water Category 1 flammable gases [6][8]

emit flammable gases

which may ignite

spontaneously

Skin

Corrosion/Irritation

Category 1B

H314: Causes severe
skin burns and eye

damage

[6]i8]

Serious Eye

Damage/Eye Irritation

Category 1

H318: Causes serious

eye damage

[6]i8]

Health Effects and First Aid

Exposure to trimethylindium can cause severe skin burns and eye damage.[6][7] Inhalation of

its combustion products can lead to irritation of the respiratory tract.[6] In case of exposure,

immediate and appropriate first aid is critical.

o Skin Contact: Immediately flush the affected area with copious amounts of water.[4] Remove

contaminated clothing, but only if it is not stuck to the skin.[4] Seek immediate medical

attention.[4]

o Eye Contact: Immediately flush eyes with large quantities of water for at least 15 minutes,

holding the eyelids open.[4] Do not wear contact lenses when handling this material.[4] Seek

immediate medical attention.[4]

 Inhalation: Move the exposed individual to an uncontaminated area.[4] If breathing is difficult,

administer oxygen.[4] If breathing has stopped, provide artificial respiration.[4] Seek

immediate medical attention.[4]

Experimental Protocols and Handling Procedures
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Given the hazardous nature of trimethylindium, all manipulations must be conducted with
strict adherence to safety protocols. This includes the use of appropriate personal protective
equipment (PPE) and engineering controls.

Personal Protective Equipment (PPE)

o Eye and Face Protection: Chemical splash goggles and a face shield are mandatory.[3][7]

o Skin Protection: A flame-resistant lab coat, worn over clothing made of natural fibers, is
required.[3][9] Chemical-resistant gloves (e.g., neoprene or nitrile) must be worn.[3][7]

o Respiratory Protection: Handling should be done in a well-ventilated fume hood or a glove
box to avoid inhalation.[6][7] In case of a spill or fire, a self-contained breathing apparatus is
necessary.[4]

Engineering Controls

¢ Glove Box: For most operations, especially those involving the transfer of the solid, a glove
box with an inert atmosphere (e.g., argon or nitrogen) is the preferred engineering control.[3]

[6]

e Fume Hood: All work with trimethylindium should be performed in a certified chemical fume
hood with the sash positioned as low as possible.[3]

» Fire Extinguishing Media: A Class D dry powder fire extinguisher (e.g., Met-L-X, Lith-X) or
dry sand must be readily available in the immediate work area.[4][6] NEVER use water,
carbon dioxide, or halogenated extinguishers on a trimethylindium fire.[4]

Visualizing Relationships and Workflows

To better illustrate the connections between the properties of trimethylindium and its
associated hazards, as well as a general workflow for its safe handling, the following diagrams
are provided.
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Caption: Logical relationship between the chemical properties of trimethylindium and its
inherent hazards.
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Caption: General experimental workflow for the safe handling of trimethylindium.
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Detailed Experimental Methodologies

The following sections provide detailed, plausible experimental protocols for the synthesis, use
in MOVPE, and NMR analysis of trimethylindium. These are intended as illustrative examples
and should be adapted and reviewed by qualified personnel before implementation.

Experimental Protocol 1: Synthesis of Trimethylindium

This protocol is based on the reaction of indium(lll) chloride with trimethylaluminum in a high-
boiling point solvent.[10][11]

Materials and Equipment:

Indium(ll1) chloride (InCl3)

o Trimethylaluminum (TMA)

o Potassium fluoride (KF)

e Squalane (high-boiling solvent)

¢ Anhydrous, deoxygenated solvents (e.g., cyclopentane) for washing
e Schlenk line apparatus with inert gas (argon or nitrogen) supply

o Three-neck round-bottom flask equipped with a mechanical stirrer, condenser, and dropping
funnel

o Heating mantle with temperature controller

Sublimation apparatus
Procedure:

o Apparatus Setup: Assemble the Schlenk line apparatus, ensuring all glassware is thoroughly
oven-dried and cooled under a stream of inert gas.

o Charging the Reactor: In a glove box, charge the three-neck flask with potassium fluoride
(1500 g) and indium(lIl) chloride (800 g).[10]
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e Solvent Addition: Remove the flask from the glove box and connect it to the Schlenk line.
Add squalane (4 L) to the flask under a positive pressure of inert gas.[10]

e Initiation of Reaction: Begin mechanical stirring. Slowly add an initial portion of
trimethylaluminum (100 ml) dropwise from the dropping funnel. A brief appearance of white
smoke may be observed.[10]

e Main Reaction: Stir the mixture for two hours at room temperature. Then, heat the reaction
mixture to 125°C. Add the remaining trimethylaluminum (to a total of 800 g) over a period of
2.5 hours, maintaining the internal temperature between 100 and 105°C.[10]

o Reaction Completion and Cooling: After the addition is complete, continue heating the
mixture at 100-120°C for an additional 3 hours.[10] Allow the reaction to cool to room
temperature under inert gas.

e Product Isolation and Purification:

o Carefully transfer the reaction mixture to a sublimation apparatus under an inert
atmosphere.

o Slowly heat the apparatus to 58°C to initiate sublimation, which is carried out for 12 hours
with a maximum temperature of 70°C.[10]

o Collect the sublimed trimethylindium.

o For further purification, wash the collected TMI with anhydrous cyclopentane and
resublimate.[10]

Experimental Protocol 2: General Procedure for MOVPE
of an InP Layer

This protocol outlines a general procedure for the deposition of an indium phosphide (InP) layer
using trimethylindium and phosphine in a laboratory-scale MOVPE reactor.

Materials and Equipment:

¢ Trimethylindium (TMI) bubbler
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Phosphine (PHs) gas cylinder (or an alternative phosphorus precursor)

Hydrogen (H2) carrier gas

InP substrate

MOVPE reactor system with mass flow controllers, pressure control, and substrate heater

Procedure:

o Substrate Preparation: Clean the InP substrate using a standard procedure (e.g., degreasing
with organic solvents followed by an acid etch and deionized water rinse) and load it into the
MOVPE reactor.

o System Purge: Purge the entire MOVPE system, including the gas lines and reactor
chamber, with high-purity hydrogen gas to remove any residual air and moisture.

e Substrate Heating: Heat the InP substrate to the desired growth temperature (typically in the
range of 500-650°C) under a flow of phosphine and hydrogen. The phosphine flow is
necessary to prevent the thermal decomposition of the InP substrate.

o Growth Initiation: Once the substrate temperature is stable, introduce a controlled flow of
trimethylindium vapor into the reactor by passing hydrogen carrier gas through the TMI
bubbler. The TMI and PHs will react at the hot substrate surface to deposit an epitaxial layer
of InP.

o Growth and Termination: Maintain the gas flows and temperature for the desired growth
duration to achieve the target layer thickness. To terminate the growth, switch the TMI flow to
the vent line while keeping the PHs and Hz flows on.

e Cooling: Cool the substrate to room temperature under a continuous flow of phosphine and
hydrogen.

e System Shutdown: Once at room temperature, shut off the precursor and carrier gas flows
and vent the reactor. The coated substrate can then be safely removed.
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Experimental Protocol 3: Preparation of an NMR Sample
of Trimethylindium

This protocol describes the safe preparation of an NMR sample of the pyrophoric and air-

sensitive trimethylindium. All steps must be performed in a glove box.

Materials and Equipment:

Trimethylindium (TMI)

Anhydrous deuterated benzene (CsDs)

NMR tube and cap

Small vial

Pasteur pipette and bulb

Spatula

Glove box with an inert atmosphere

Procedure:

Glove Box Preparation: Ensure the glove box is purged and has a stable inert atmosphere
with low oxygen and moisture levels. Bring all necessary materials and equipment into the
glove box.

Sample Weighing: In the small vial, carefully weigh a small amount of trimethylindium
(typically 5-10 mg for *H NMR).

Dissolution: Add approximately 0.6-0.7 mL of anhydrous deuterated benzene to the vial
containing the TMI. Gently swirl the vial to dissolve the solid.

Transfer to NMR Tube: Using the Pasteur pipette, carefully transfer the solution from the vial
to the NMR tube.

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b1585567?utm_src=pdf-body
https://www.benchchem.com/product/b1585567?utm_src=pdf-body
https://www.benchchem.com/product/b1585567?utm_src=pdf-body
https://www.benchchem.com/product/b1585567?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Capping and Sealing: Securely cap the NMR tube. For extra precaution against leakage, the
cap can be wrapped with Parafilm.

» Removal from Glove Box: Safely remove the sealed NMR tube from the glove box.

e Analysis: The sample is now ready for NMR analysis. Inform the NMR facility manager about
the hazardous nature of the sample.

o Post-Analysis Handling: After analysis, the sample must be returned to a glove box for safe
guenching and disposal of the contents. The NMR tube should be thoroughly cleaned and
decontaminated.

This guide provides essential information for the safe and effective use of trimethylindium. It
is imperative that all personnel working with this compound receive thorough training on its
hazards and the specific procedures required for its handling. Always consult the Safety Data
Sheet (SDS) and relevant institutional safety protocols before commencing any work with
trimethylindium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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